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Benzyl-[2-[5-methoxycarbonyl-2,6-dimethyl-4-(3-nitrophenyl)-1,4-dihydropyridine-3-carbonyl]oxyethyl]-dimethylazanium;iodide Benzyl-[2-[5-methoxycarbonyl-2,6-dimethyl-4-(3-nitrophenyl)-1,4-dihydropyridine-3-carbonyl]oxyethyl]-dimethylazanium;iodide
Brand Name: Vulcanchem
CAS No.: 196930-16-2
VCID: VC21114331
InChI: InChI=1S/C27H31N3O6.HI/c1-18-23(26(31)35-5)25(21-12-9-13-22(16-21)29(33)34)24(19(2)28-18)27(32)36-15-14-30(3,4)17-20-10-7-6-8-11-20;/h6-13,16,25H,14-15,17H2,1-5H3;1H
SMILES: CC1=C(C(C(=C(N1)C)C(=O)OCC[N+](C)(C)CC2=CC=CC=C2)C3=CC(=CC=C3)[N+](=O)[O-])C(=O)OC.[I-]
Molecular Formula: C27H32IN3O6
Molecular Weight: 621.5 g/mol

Benzyl-[2-[5-methoxycarbonyl-2,6-dimethyl-4-(3-nitrophenyl)-1,4-dihydropyridine-3-carbonyl]oxyethyl]-dimethylazanium;iodide

CAS No.: 196930-16-2

Cat. No.: VC21114331

Molecular Formula: C27H32IN3O6

Molecular Weight: 621.5 g/mol

* For research use only. Not for human or veterinary use.

Benzyl-[2-[5-methoxycarbonyl-2,6-dimethyl-4-(3-nitrophenyl)-1,4-dihydropyridine-3-carbonyl]oxyethyl]-dimethylazanium;iodide - 196930-16-2

Specification

CAS No. 196930-16-2
Molecular Formula C27H32IN3O6
Molecular Weight 621.5 g/mol
IUPAC Name benzyl-[2-[5-methoxycarbonyl-2,6-dimethyl-4-(3-nitrophenyl)-1,4-dihydropyridine-3-carbonyl]oxyethyl]-dimethylazanium;iodide
Standard InChI InChI=1S/C27H31N3O6.HI/c1-18-23(26(31)35-5)25(21-12-9-13-22(16-21)29(33)34)24(19(2)28-18)27(32)36-15-14-30(3,4)17-20-10-7-6-8-11-20;/h6-13,16,25H,14-15,17H2,1-5H3;1H
Standard InChI Key DQQBKJAVBBNCGJ-UHFFFAOYSA-N
SMILES CC1=C(C(C(=C(N1)C)C(=O)OCC[N+](C)(C)CC2=CC=CC=C2)C3=CC(=CC=C3)[N+](=O)[O-])C(=O)OC.[I-]
Canonical SMILES CC1=C(C(C(=C(N1)C)C(=O)OCC[N+](C)(C)CC2=CC=CC=C2)C3=CC(=CC=C3)[N+](=O)[O-])C(=O)OC.[I-]

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